Cas no 113-73-5 (Gramicidin S)

Gramicidin S Properties

Names and Identifiers

• Gramicidin S
• GRAMICIDIN C
• BRN 0605227
• Cyclo(L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl)
• Gramacidine S
• Gramacidine S [INN-French]
• Gramicidin S [INN]
• Gramicidina S
• Gramicidina S [INN-Spanish]
• Gramicidinum S
• Gramicidinum S [INN-Latin]
• Gramicin S 1
• Gramicin S-A
• Gramicidin S1
• Gramicidin S-A
• Soviet Gramicidin C
• Cyclo(L-Val-L-Orn-L-Leu-D-Phe-L-Pro-L-Val-L-Orn-L-Leu-D-Phe-L-Pro-)
• Cyclo(L-Leu-D-Phe-L-Pro-L-Val-L-Orn-L-Leu-D-Phe-L-Pro-L-Val-L-Orn-)
• HCO-X-GLY-L-ALA-D-LEU-L-ALA-D-VAL-L-VAL-D-VAL-L-TRP-D-LEU-L-PHE-D-LEU-L-TRP-D-LEU-L-TRP-NHCH2CH2OH
• cyclo(L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl)
• Gramicidin s 1
• DTXSID6046008
• GRAMICIDIN S [MI]
• HY-P5712
• Grammidin
• CS-0889301
• SCHEMBL135010
• Q4147636
• Tox21_111543
• NS00011540
• UNII-WHM29QA23F
• GRAMICIDIN S [WHO-DD]
• bis(3-aminopropyl)-dibenzyl-diisobutyl-diisopropyl-[?]decone
• CHEBI:5530
• (3R,6S,9S,12S,15S,21R,24S,27S,30S,33S)-9,27-bis(3-aminopropyl)-3,21-dibenzyl-6,24-bis(2-methylpropyl)-12,30-di(propan-2-yl)-1,4,7,10,13,19,22,25,28,31-decazatricyclo[31.3.0.015,19]hexatriacontane-2,5,8,11,14,20,23,26,29,32-decone
• 113-73-5
• WHM29QA23F
• CAS-113-73-5
• gramicidin a s
• DTXCID4026008
• NCGC00095992-05
• GRAMICIDIN S [MART.]
• 1,10-anhydro(L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithine)
• CHEMBL373496
• NCGC00095992-01
• +Expand

• InChIKey： IUAYMJGZBVDSGL-XNNAEKOYSA-N
• Inchi： InChI=1S/C60H92N12O10/c1-35(2)31-43-53(75)67-45(33-39-19-11-9-12-20-39)59(81)71-29-17-25-47(71)55(77)70-50(38(7)8)58(80)64-42(24-16-28-62)52(74)66-44(32-36(3)4)54(76)68-46(34-40-21-13-10-14-22-40)60(82)72-30-18-26-48(72)56(78)69-49(37(5)6)57(79)63-41(23-15-27-61)51(73)65-43/h9-14,19-22,35-38,41-50H,15-18,23-34,61-62H2,1-8H3,(H,63,79)(H,64,80)(H,65,73)(H,66,74)(H,67,75)(H,68,76)(H,69,78)(H,70,77)/t41-,42-,43-,44-,45+,46+,47-,48-,49-,50-/m0/s1
• SMILES： NCCC[C@@H]1NC(=O)[C@H](C(C)C)NC(=O)[C@@H]2CCCN2C(=O)[C@@H](CC2C=CC=CC=2)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCN)NC(=O)[C@H](C(C)C)NC(=O)[C@@H]2CCCN2C(=O)[C@@H](CC2C=CC=CC=2)NC(=O)[C@H](CC(C)C)NC1=O

Computed Properties

• Exact Mass: 1140.705937g/mol
• Surface Charge: 0
• XLogP3: 4.6
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 16
• Monoisotopic Mass: 1140.705937g/mol
• Monoisotopic Mass: 1140.705937g/mol
• Topological Polar Surface Area: 326Ų
• Heavy Atom Count: 82
• Complexity: 2020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 1001
• Surface Charge: 0

Experimental Properties

• Refractive Index: 1.6000 (estimate)
• Boiling Point: 827.42°C (rough estimate)
• Density: 1.0265 (rough estimate)